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Compound of Interest

Compound Name: TH-263

Cat. No.: B15583657 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide to the

safe disposal of TH-263, a compound utilized in scientific research. Adherence to these

procedures is crucial for minimizing risks and complying with regulatory standards.

Compound Data Summary
The following table summarizes key quantitative data for TH-263, pertinent to its safe handling

and disposal.

Property Value Reference

Molecular Formula C21H20N2O3S
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 380.46 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Appearance White solid --INVALID-LINK--

Solubility in Water 0.0 mg/mL --INVALID-LINK--

Melting Point 165.0 - 167.2 °C --INVALID-LINK--
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The toxicological properties of TH-263 have not been fully investigated.[1] Therefore, it must be

treated as a potentially hazardous substance. The following procedures are based on general

best practices for the disposal of solid research chemicals and are designed to comply with

standard safety regulations.

Personal Protective Equipment (PPE)
Before handling TH-263, ensure the following PPE is worn:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

A lab coat

All handling of solid TH-263 should be conducted within a certified chemical fume hood to

prevent inhalation of any dust particles.[1]

Waste Segregation and Collection
Proper segregation of chemical waste is the first critical step. Do not mix TH-263 waste with

other waste streams unless explicitly permitted by your institution's Environmental Health and

Safety (EHS) department.

Unused or Expired TH-263:

Keep the compound in its original, clearly labeled container.

If the original container is compromised, transfer the material to a new, compatible, and

properly labeled container.

Contaminated Labware (Solid Waste):

This includes items such as gloves, pipette tips, weigh boats, and contaminated bench

paper.

Collect this waste in a designated, puncture-resistant container lined with a heavy-duty

plastic bag.
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The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "TH-263".

Solutions Containing TH-263 (Liquid Waste):

As TH-263 is not soluble in water, it is likely to be used with organic solvents.

Collect all liquid waste containing TH-263 in a designated, leak-proof, and chemically

compatible container (e.g., a high-density polyethylene or glass carboy).

The container must be clearly labeled as "Hazardous Waste" and list all chemical

constituents, including solvents and an estimated concentration of TH-263.

Do not mix incompatible chemicals in the same waste container.

Waste Storage
Store all TH-263 waste containers in a designated and secure satellite accumulation area

within the laboratory.

Ensure containers are kept closed at all times, except when adding waste.

Store containers in secondary containment (e.g., a chemical-resistant tray) to contain any

potential leaks or spills.

The storage area should be well-ventilated and away from heat sources or direct sunlight.

Disposal
Never dispose of TH-263 in the regular trash or down the drain.[2]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Provide the EHS department with a completed hazardous waste manifest, accurately

detailing the contents of each waste container.

Follow all institutional and local regulations for the final disposal of the chemical waste.[1]
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Accidental Spills
In the event of a spill of solid TH-263:

Restrict access to the affected area.

Wearing appropriate PPE, carefully sweep or vacuum up the dry material.[1] Avoid raising

dust.

Place the collected material into a designated hazardous waste container.

Decontaminate the spill area and any equipment used for cleanup with alcohol or another

suitable solvent, and collect the decontamination materials as hazardous waste.[1]

Ventilate the area after cleanup is complete.[1]

Mandatory Visualizations
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of TH-263.
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Spill of Solid TH-263 Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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